8-(Benzyloxymethyl)-1,4-dioxaspiro[4.5]decane

• IUPAC Name: 8-(phenylmethoxymethyl)-1,4-dioxaspiro[4.5]decane
• InChI: InChI=1S/C16H22O3/c1-2-4-14(5-3-1)12-17-13-15-6-8-16(9-7-15)18-10-11-19-16/h1-5,15H,6-13H2
• InChI Key: QDVUELGGNWINGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1COCC3=CC=CC=C3)OCCO2
• Molecular Formula: C16H22O3
• Molecular Weight: 262.34 g/mol
• CAS No.: 132452-42-7

Description

8-(Benzyloxymethyl)-1,4-dioxaspiro[45]decane is a synthetic organic compound characterized by a spirocyclic structure This compound is notable for its unique molecular architecture, which includes a spiro linkage between a dioxane ring and a decane ring

Scientific Research Applications

8-(Benzyloxymethyl)-1,4-dioxaspiro[4.5]decane has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in the design of spirocyclic pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The anticonvulsant effects of GIZH-298 are accompanied by the restoration of the number of D2 receptors in the striatum.

Safety and Hazards

For a similar compound, 8-Benzyl-2,8-diazaspiro[4.5]decane, the safety data sheet suggests avoiding dust formation, breathing mist, gas or vapors, and contacting with skin and eye.

Future Directions

Spiro compounds are attracting attention as scaffolds in the search for modern drugs. The introduction of at least one heterocycle into spiro compounds significantly increases the value of this scaffold as a precursor for the production of drugs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-(Benzyloxymethyl)-1,4-dioxaspiro[4.5]decane typically involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane. This reaction is carried out under controlled conditions to ensure the formation of the desired spirocyclic structure . The reaction conditions often include the use of a suitable solvent, such as ethanol, and a catalyst to facilitate the reaction.

Industrial Production Methods: For industrial-scale production, the synthesis process is optimized to enhance yield and purity. This involves the use of high-efficiency reactors and continuous monitoring of reaction parameters. The industrial production method emphasizes cost-effectiveness and scalability, ensuring that the compound can be produced in large quantities without compromising quality .

Chemical Reactions Analysis

Types of Reactions: 8-(Benzyloxymethyl)-1,4-dioxaspiro[4.5]decane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The benzyloxymethyl group can undergo nucleophilic substitution reactions, where nucleophiles replace the benzyloxymethyl group under suitable conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted spirocyclic compounds.

Comparison with Similar Compounds

1,6-Dioxaspiro[4.5]decane: A structurally related compound with similar spirocyclic features.

8-Oxa-2-azaspiro[4.5]decane: Another spirocyclic compound with an oxygen and nitrogen atom in the ring structure.

Uniqueness: 8-(Benzyloxymethyl)-1,4-dioxaspiro[4.5]decane is unique due to the presence of the benzyloxymethyl group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for specialized applications in research and industry .

Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (60% oil dispersion) (8.86 g) in tetrahydrofuran (170 mL) was added a solution of EXAMPLE 441B (30.52 g) in tetrahydrofuran (100 mL). The mixture was stirred for 30 minutes and benzyl bromide (24 mL) was added. After stirring for 72 hours, the reaction was quenched with saturated ammonium chloride solution (400 mL) and diluted with ether (500 mL). The layers were separated and the aqueous layer was extracted with ether (2×150 mL). The combined organics were dried over sodium sulfate, filtered and concentrated. The crude product was purified on silica gel eluting with a 0, 10, 15, 75% ethyl acetate in hexanes step gradient to give the title compound.

Synthesis routes and methods II

Procedure details

At 0° C., 1.32 g (33 mmol) of 60% NaH was added to a solution containing 5.2 g (30 mmol) of 1,4-dioxaspiro[4,5]decan-8-ylmethanol dissolved in 75 ml of THF. After stirring for 10 minutes, benzyl bromide (50 mmol) was added and the mixture was stirred for 18 hours at room temperature. Then, the reaction solution was neutralized with 1N aqueous hydrochloric acid solution, and concentrated under reduced pressure. The residue was dissolved in ether, washed twice with water and once with brine, and the solvent was evaporated under reduced pressure. Then, the residue was purified by silica gel column chromatography to obtain 8-(benzyloxymethyl)-1,4-dioxaspiro[4,5]decane (6.0 g, 77%) as a colorless clear oil.